2-{[5-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide

Specification

• CAS No.: 107645-46-5
• Molecular Formula: C17H17N5O2S
• Molecular Weight: 355.42
• IUPAC Name: 2-[[5-(4-methoxyphenyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetohydrazide
• Standard InChI: InChI=1S/C17H17N5O2S/c1-24-14-9-7-12(8-10-14)16-20-21-17(25-11-15(23)19-18)22(16)13-5-3-2-4-6-13/h2-10H,11,18H2,1H3,(H,19,23)
• Standard InChI Key: HRQPODZHHXQKMU-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2=NN=C(N2C3=CC=CC=C3)SCC(=O)NN

Introduction

The compound 2-{[5-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide is a complex organic molecule that belongs to the class of triazoles. Triazoles are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. This specific compound combines a triazole core with a methoxyphenyl and phenyl group, which may enhance its biological activity due to the presence of these aromatic rings.

Synthesis of 2-{[5-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide

The synthesis of this compound typically involves several steps, starting from the preparation of the triazole core. The general approach involves the reaction of a hydrazine derivative with a suitable carbonyl compound to form the triazole ring. Subsequent modifications can introduce the methoxyphenyl and phenyl groups. The final step involves the introduction of the sulfanyl group and the acetohydrazide moiety.

Synthesis Steps:

• Preparation of the Triazole Core: This involves the reaction of a hydrazine derivative with a suitable carbonyl compound.

• Introduction of Aromatic Groups: The methoxyphenyl and phenyl groups are introduced through appropriate substitution reactions.

• Formation of the Sulfanyl Group: This step involves the introduction of a sulfur-containing group, typically through a nucleophilic substitution reaction.

• Acetohydrazide Formation: The final step involves the conversion of the compound into the acetohydrazide form.

Biological Activities of Related Triazoles

Triazoles are known for their diverse biological activities. For instance, some triazoles exhibit antimicrobial activity, while others have been studied for their anti-inflammatory and anticancer properties. The presence of aromatic rings, such as methoxyphenyl and phenyl groups, can enhance these activities by improving the compound's ability to interact with biological targets.

Biological Activities:

• Antimicrobial Activity: Some triazoles have shown effectiveness against various microorganisms.

• Anti-inflammatory Activity: Compounds with similar structures have been evaluated for their potential as anti-inflammatory agents.

• Anticancer Activity: Certain triazoles have demonstrated anticancer properties, often through apoptosis induction.

Characterization Techniques

Characterization of 2-{[5-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide involves various spectroscopic and analytical methods to confirm its structure and purity. Common techniques include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the molecular structure.

• Mass Spectrometry (MS): Confirms the molecular weight and fragmentation pattern.

• Infrared (IR) Spectroscopy: Helps identify functional groups present in the molecule.

Characterization Data:

Technique	Information Provided
NMR	Molecular structure
MS	Molecular weight
IR	Functional groups

Potential Applications

Given the biological activities associated with triazoles, 2-{[5-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide could be explored for various applications, including pharmaceuticals and agrochemicals. Its potential as an antimicrobial or anticancer agent warrants further investigation.

Potential Applications:

• Pharmaceuticals: Antimicrobial or anticancer therapies.

• Agrochemicals: Fungicides or pesticides.